molecular formula C17H22N2O4 B8295580 8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester

8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester

Cat. No. B8295580
M. Wt: 318.4 g/mol
InChI Key: XTQGJXHPUNFSIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H22N2O4

Molecular Weight

318.4 g/mol

IUPAC Name

ethyl 8-methoxy-4-(3-methoxypropylamino)quinoline-3-carboxylate

InChI

InChI=1S/C17H22N2O4/c1-4-23-17(20)13-11-19-16-12(7-5-8-14(16)22-3)15(13)18-9-6-10-21-2/h5,7-8,11H,4,6,9-10H2,1-3H3,(H,18,19)

InChI Key

XTQGJXHPUNFSIE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C2C(=C1NCCCOC)C=CC=C2OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-8-methoxy-quinoline-3-carboxylic acid ethyl ester (250 mg, 0.94 mmol) was treated with 3-methoxy-propylamine following general procedure B to afford 8-methoxy-4-(3-methoxy-propyl-amino)-quinoline-3-carboxylic acid ethyl ester (260 mg). Thus obtained amino-ester was hydrolyzed to the corresponding acid in quantitative yield using general procedure D and then transformed into the corresponding ethylamide (180 mg) following general procedure E. The above ethylamide (0.57 mmol) was subjected to reaction with methyl chloroformate according to general procedure F to furnish 3-ethyl-7-methoxy-1-(3-methoxy-propyl)-1H-pyrimido[5,4-c]quinoline-2,4-dione (35 mg). LCMS: m/z 344 [M+1]+.
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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